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Compound of Interest

Compound Name: Benzyl (cyanomethyl)carbamate

Cat. No.: B1267739 Get Quote

For Immediate Reference: Essential Safety and Handling Information for Laboratory

Professionals

This guide provides critical safety and logistical information for the handling of Benzyl
(cyanomethyl)carbamate (CAS No. 3589-41-1) to ensure the well-being of researchers,

scientists, and drug development professionals. Adherence to these protocols is essential for

minimizing risks and establishing a safe and efficient laboratory environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Benzyl (cyanomethyl)carbamate is

provided below for easy reference.

Property Value

Molecular Formula C₁₀H₁₀N₂O₂

Molecular Weight 190.20 g/mol [1]

Appearance Solid[2]

Melting Point 61-63°C[2]

Boiling Point 376°C[2]
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Hazard Identification and Classification
Benzyl (cyanomethyl)carbamate is classified as a hazardous substance. The following table

summarizes its GHS classifications.[1]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[1]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory when handling Benzyl
(cyanomethyl)carbamate.

Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles are required.[3]

Skin Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene) and a lab coat or chemical protective

suit must be worn.[3][4]

Respiratory Protection

For operations that may generate dust or

aerosols, a NIOSH-approved respirator is

necessary.[3]

Operational and Disposal Plans
A systematic approach to the handling and disposal of Benzyl (cyanomethyl)carbamate is

crucial for laboratory safety.

Handling and Storage
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Engineering Controls: Work with Benzyl (cyanomethyl)carbamate should be conducted in

a well-ventilated area, preferably within a chemical fume hood.[5]

Safe Handling Practices: Avoid contact with skin and eyes.[5] Do not breathe dust or fumes.

[5] Wash hands thoroughly after handling.[5]

Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area

away from incompatible substances.[5][6]

Spill Response
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material.

Cleanup: Carefully sweep or vacuum the spilled material into a suitable, labeled container for

disposal.[3][6] Avoid generating dust.[3]

Decontamination: Clean the spill area thoroughly with soap and water.[7]

Disposal Plan
All waste containing Benzyl (cyanomethyl)carbamate must be treated as hazardous waste.

Waste Collection: Collect waste in clearly labeled, sealed containers.

Disposal Method: Dispose of the chemical waste through a licensed professional waste

disposal service.[8] Do not dispose of it down the drain.[5]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[5][7]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing.[7][8] Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[8] Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[7]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for the safe handling of

Benzyl (cyanomethyl)carbamate from receipt to disposal.
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Safe Handling Workflow for Benzyl (cyanomethyl)carbamate
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Caption: Workflow for handling Benzyl (cyanomethyl)carbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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